Cas no 1103631-46-4 (ethyl 2-(4-chlorophenyl)-2-[1-(3,6-dichloropyridin-2-yl)-N-ethylformamido]acetate)

• Product Name: ethyl 2-(4-chlorophenyl)-2-[1-(3,6-dichloropyridin-2-yl)-N-ethylformamido]acetate
• CAS No: 1103631-46-4
• MF: C₁₈H₁₇Cl₃N₂O₃
• MW: 415.698181867599
• CID: 5969339
• PubChem ID: 17559731
• Update Time: 2025-05-20

ethyl 2-(4-chlorophenyl)-2-[1-(3,6-dichloropyridin-2-yl)-N-ethylformamido]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-chlorophenyl)-2-[1-(3,6-dichloropyridin-2-yl)-N-ethylformamido]acetate
• Z222967292
• AKOS033809201
• 1103631-46-4
• EN300-26602340

• Inchi： 1S/C18H17Cl3N2O3/c1-3-23(17(24)15-13(20)9-10-14(21)22-15)16(18(25)26-4-2)11-5-7-12(19)8-6-11/h5-10,16H,3-4H2,1-2H3
• InChI Key： AOVHQGKXCBKHDE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)OCC)N(C(C1C(=CC=C(N=1)Cl)Cl)=O)CC

Computed Properties

• Exact Mass: 414.030475g/mol
• Monoisotopic Mass: 414.030475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 59.5Ų

Additional information on ethyl 2-(4-chlorophenyl)-2-[1-(3,6-dichloropyridin-2-yl)-N-ethylformamido]acetate

Ethyl 2-(4-Chlorophenyl)-2-[1-(3,6-Dichloropyridin-2-Yl)-N-Ethylformamido]Acetate: A Comprehensive Overview

Ethyl 2-(4-chlorophenyl)-2-[1-(3,6-dichloropyridin-2-yl)-N-ethylformamido]acetate, commonly referred to by its CAS number 1103631-46-4, is a complex organic compound with significant applications in the field of agricultural chemistry and biological sciences. This compound has garnered attention due to its unique structural properties and potential utility in pest control and disease management. Recent studies have highlighted its role as a pesticide intermediate, making it a critical component in the development of advanced agricultural chemicals.

The molecular structure of ethyl 2-(4-chlorophenyl)-2-[1-(3,6-dichloropyridin-2-yl)-N-ethylformamido]acetate is characterized by a combination of aromatic rings and functional groups that contribute to its chemical reactivity. The presence of chlorine atoms in both the phenyl and pyridine rings enhances its stability and bioavailability. Researchers have explored its synthesis pathways, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. These findings are particularly relevant in the context of green chemistry, where minimizing environmental impact is a priority.

Recent advancements in computational chemistry have enabled detailed studies of the compound's electronic structure and reactivity. Using density functional theory (DFT), scientists have analyzed the distribution of electron density across the molecule, shedding light on its potential interactions with biological targets. This information is crucial for designing more effective agrochemicals with reduced environmental toxicity. The compound's ability to form stable complexes with metal ions has also been investigated, opening new avenues for its application in catalytic processes.

In terms of biological activity, ethyl 2-(4-chlorophenyl)-2-[1-(3,6-dichloropyridin-2-yl)-N-ethylformamido]acetate has demonstrated promising results in controlling various agricultural pests. Field trials have shown that it exhibits selective toxicity against target organisms while minimizing adverse effects on non-target species. This selectivity is attributed to its unique mode of action, which involves interference with essential biochemical pathways in pests. Furthermore, studies on its degradation patterns under different environmental conditions have provided insights into its persistence and potential for bioaccumulation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of intermediate compounds such as chlorinated aromatic precursors and their subsequent coupling with formamide derivatives. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and enzymatic catalysis, to improve efficiency and reduce production costs. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide valuable data for quality control during production and ensure that the final product meets stringent industry standards. Additionally, chromatographic techniques have been employed to study the compound's interaction with various matrices, further enhancing our understanding of its behavior in real-world applications.

Looking ahead, the potential applications of ethyl 2-(4-chlorophenyl)-2-[1-(3,6-dichloropyridin-2-yl)-N-ethylformamido]acetate extend beyond agriculture. Its structural versatility makes it a candidate for use in pharmaceuticals and specialty chemicals. Ongoing research is focused on optimizing its properties for specific applications while ensuring compliance with regulatory requirements. As our understanding of this compound deepens, it is likely to play an increasingly important role in addressing challenges in both agricultural and industrial sectors.